Cas no 89358-18-9 (3-Hydroxy-3-phenyl-5-hexenoic acid)

• Product Name: 3-Hydroxy-3-phenyl-5-hexenoic acid
• CAS No: 89358-18-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 603285
• Update Time: 2023-08-03

3-Hydroxy-3-phenyl-5-hexenoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-hydroxy-b-2-propenyl-
• 3-Hydroxy-3-phenyl-5-hexenoic acid

• Inchi： 1S/C12H14O3/c1-2-8-12(15,9-11(13)14)10-6-4-3-5-7-10/h2-7,15H,1,8-9H2,(H,13,14)
• InChI Key： WUDQGQDCCVHCEA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(CC(=O)O)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5